Cas no 693794-98-8 (Tris(2-phenylpyridine)iridium(III))

• Product Name: Tris(2-phenylpyridine)iridium(III)
• CAS No: 693794-98-8
• MF: C₃₃H₂₇IrN₃
• MW: 657.804582834244
• CID: 92990
• PubChem ID: 45358635
• Update Time: 2025-06-07

Tris(2-phenylpyridine)iridium(III) Chemical and Physical Properties

Names and Identifiers

• Tris(2-phenylpyridine)iridium(III)
• iridium,2-phenylpyridine
• CTK8E6927
• fac-Ir(2-phenylpyridyl)3
• fac-Ir(ppy)3
• tris(2-phenylpyridinato-C2,N)iridium(III)
• tris(2-phenylpyridine)iridium
• tris-fac-Ir(ppy)3
• Ir(ppy)3
• F16648
• Tris(2-phenylpyridinato)iridium(III);fac-Tris(2-phenylpyridine)iridium
• iridium;2-phenylpyridine
• 94928-86-6
• fac-Tris(2-phenylpyridine)iridium(III)
• MFCD12022527
• AKOS015901475
• 693794-98-8
• Iridium, tris[2-(2-pyridinyl-kN)phenyl-kC]-, (OC-6-22)-
• A847595

• Inchi： 1S/3C11H9N.Ir/c3*1-2-6-10(7-3-1)11-8-4-5-9-12-11;/h3*1-9H;
• InChI Key： UEEXRMUCXBPYOV-UHFFFAOYSA-N
• SMILES： [Ir].N1C=CC=CC=1C1C=CC=CC=1.N1C=CC=CC=1C1C=CC=CC=1.N1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 658.18300
• Monoisotopic Mass: 658.18342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 326-328°C
• PSA: 38.67000
• LogP: 8.24580
• Solubility: Not determined